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Compound of Interest

Compound Name: Callocyanine

CAS No.: 524-26-5

Cat. No.: B1615255

Get Quote

Immediate Action Required: Callocyanine (and its structural analogue, Gallocyanine) is a

cationic oxazine dye.[1] It acts as a significant aquatic toxin and potential mutagen.[1] Under

NO circumstances should Callocyanine—or solutions containing it—be poured down the sink.

Primary Hazard: Aquatic toxicity (Long-term adverse effects in the aquatic environment).[1]

Disposal Class: Hazardous Chemical Waste (Non-halogenated or Halogenated depending

on solvent).[1]

Key Regulation: Compliance with 40 CFR 261 (RCRA) is mandatory.[1]

Chemical Identity & Hazard Assessment
To dispose of Callocyanine safely, we must understand its stability and reactivity. While

specific MSDS data for "Callocyanine" can be sparse, it is functionally and structurally

analogous to Gallocyanine (CAS 1562-85-2).[2][1] We treat it with the highest level of caution

applicable to the oxazine dye class.
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Property Specification Operational Implication

Chemical Class Cationic Oxazine Dye
High affinity for nucleic acids;

potential mutagen.[1]

Solubility
Soluble in water, ethanol,

glycol ethers

Requires segregation of

aqueous vs. organic waste

streams.[2]

Stability Stable under normal conditions

Will not degrade

spontaneously; requires

incineration.[2][1]

Reactivity
Incompatible with strong

oxidizers

Do not mix with

peroxides/nitrates in waste

drums (Risk of exothermic

reaction).[2][1]

Toxicity Irritant; Aquatic Toxin
LC50 data suggests high

toxicity to daphnia/fish.[2][1]

Detailed Disposal Protocols
Protocol A: Solid Waste (Powders & Contaminated
Debris)
Applicability: Expired powder stocks, contaminated gloves, weighing boats, and paper towels.

[2][1]

Containment: Do not throw in regular trash. Use a dedicated yellow or hazardous waste bag.

[1]

Double-Bagging: Place the primary container (e.g., the original bottle) inside a clear sealable

bag (Zip-lock type) before placing it in the waste drum. This prevents "dusting" when the

drum is compacted.

Labeling: Tag with "Solid Hazardous Waste: Callocyanine Dye (Oxazine)."[1]
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Sharps: If Callocyanine was used with needles/slides, these must go into a Red Sharps

Container, not the soft hazardous waste bag.

Protocol B: Liquid Waste (Stock Solutions & Staining
Baths)
Applicability: Supernatants, wash buffers, and staining solutions.[2][1]

Step 1: Solvent Assessment You must segregate based on the solvent used to dissolve the

dye.

Stream 1: Aqueous Solutions (<5% Organic Solvent)

Collect in a High-Density Polyethylene (HDPE) carboy.[1]

Adjust pH to neutral (pH 6–8) if the staining protocol used acids (e.g., chromic acid

variants), unless the acid is the primary hazard.

Label: "Aqueous Waste with Trace Organics (Callocyanine)."[1]

Stream 2: Organic Solvents (>5% Ethanol, Xylene, etc.)[1]

CRITICAL: Do not mix halogenated solvents (Chloroform, DCM) with non-halogenated

solvents (Ethanol, Methanol).[1]

Callocyanine dissolved in ethanol goes to Non-Halogenated Waste.[1]

Callocyanine dissolved in clearing agents (Xylene substitutes) goes to Halogenated/Toxic

Organic Waste.[1]

Protocol C: Chemical Deactivation (Pre-treatment)
Note: This is an advanced step for labs with specific permits.[1] Most facilities prefer off-site

incineration.[1] Consult your EH&S officer before performing on-site neutralization.

Mechanism: Oxidation of the chromophore breaks the oxazine ring, reducing mutagenicity.
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Reagent: Prepare a 10% solution of Sodium Hypochlorite (Bleach) or use Activated Charcoal

filtration.[1]

Procedure:

Add 50mL of bleach per 1L of aqueous dye waste.

Stir for 12 hours in a fume hood.

Confirm loss of color (blue/purple fades to clear/straw).[1]

Result: The solution is now chemically deactivated but still requires disposal as chemical

waste due to pH and chlorine content. It is still not drain-safe.[2][1][3]

Operational Workflow (Decision Logic)
The following diagram outlines the decision-making process for disposing of Callocyanine
waste streams.
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Figure 1: Decision matrix for segregating Callocyanine waste streams to ensure RCRA

compliance.

Regulatory & Compliance Codes
When filling out your hazardous waste manifest, use the following codes. Note that while

Callocyanine is not explicitly P-listed, it often falls under characteristic waste codes due to the

solvents used.[1]

Waste Characteristic EPA/RCRA Code Condition

Ignitability D001

If dissolved in

Ethanol/Methanol (Flash point

<60°C).[2][1]

Toxicity (Generic) None (Unless mixed)

If pure aqueous, label as "Non-

RCRA Regulated Toxic Waste"

(State dependent).[2][1]

Halogenated Solvents F001 / F002
If mixed with Methylene

Chloride or Xylene.[2][1]

Corrosivity D002
If the staining solution pH is <2

or >12.[2][4]5.

Storage Requirement:

Store in a "Satellite Accumulation Area" (SAA) at or near the point of generation.

Secondary containment (tray) is mandatory to capture leaks.[1]

Maximum accumulation time: Typically 90 days (depending on generator status).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Fd_c-red-no.-3
https://pubchem.ncbi.nlm.nih.gov/compound/Fd_c-red-no.-3
https://pubchem.ncbi.nlm.nih.gov/compound/Gallocyanine
https://pubchem.ncbi.nlm.nih.gov/compound/Fd_c-red-no.-3
https://www.benchchem.com/product/b1615255?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Fd_c-red-no.-3
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.cspi.org/sites/default/files/attachment/food-dyes-rainbow-of-risks.pdf
https://ehrs.upenn.edu/sites/default/files/2018-07/Waste%20Manual%20July%202018.pdf
https://www.benchchem.com/product/b1615255/docs#executive-summary-the-zero-drain-directive
https://www.benchchem.com/product/b1615255/docs#executive-summary-the-zero-drain-directive
https://www.benchchem.com/product/b1615255/docs#executive-summary-the-zero-drain-directive
https://www.benchchem.com/product/b1615255/docs#executive-summary-the-zero-drain-directive
https://www.benchchem.com/product/b1615255?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615255?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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